Cas no 1049127-52-7 (2-Chloro-4,5,6,7-tetrahydro-1H-benzimidazole)

• Product Name: 2-Chloro-4,5,6,7-tetrahydro-1H-benzimidazole
• CAS No: 1049127-52-7
• MF: C₇H₉ClN₂
• MW: 156.61276
• MDL: MFCD13811162
• CID: 4668208
• Update Time: 2025-10-29

2-Chloro-4,5,6,7-tetrahydro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,5,6,7-tetrahydro-1H-benzimidazole
• 2-Chloro-4,5,6,7-tetrahydro-1H-benzoimidazole

• MDL： MFCD13811162

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-Chloro-4,5,6,7-tetrahydro-1H-benzimidazole

Introduction to 2-Chloro-4,5,6,7-tetrahydro-1H-benzimidazole (CAS No. 1049127-52-7)

2-Chloro-4,5,6,7-tetrahydro-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1049127-52-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole class, a scaffold known for its broad spectrum of biological activities and utility in drug design. The presence of a chlorine substituent at the 2-position and a tetrahydropyrimidine ring system imparts unique chemical and pharmacological properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The benzimidazole core is a privileged structure in medicinal chemistry, featuring a fused imidazole-pyrimidine ring system that exhibits diverse biological interactions. Modifications to this core, such as the introduction of chloro groups or other functional moieties, can significantly alter its pharmacokinetic and pharmacodynamic profiles. The compound 2-Chloro-4,5,6,7-tetrahydro-1H-benzimidazole (CAS No. 1049127-52-7) represents an interesting derivative with potential applications in the development of novel therapeutic agents.

In recent years, there has been growing interest in benzimidazole derivatives as scaffolds for drug discovery due to their ability to interact with various biological targets. For instance, studies have highlighted the role of benzimidazoles in modulating enzyme activity and receptor binding. The structural features of 2-Chloro-4,5,6,7-tetrahydro-1H-benzimidazole (CAS No. 1049127-52-7) suggest that it may possess properties conducive to inhibiting or activating specific biological pathways. This has prompted researchers to investigate its potential as a lead compound or intermediate in the synthesis of more complex molecules.

One of the key aspects of this compound is its synthetic versatility. The chlorine substituent at the 2-position provides a handle for further functionalization through nucleophilic aromatic substitution or other cross-coupling reactions. This allows chemists to explore a wide range of derivatives with tailored biological activities. Additionally, the tetrahydropyrimidine ring system can be further modified to enhance solubility, metabolic stability, or target specificity. Such modifications are crucial in optimizing drug candidates for clinical use.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds. The structural features of 2-Chloro-4,5,6,7-tetrahydro-1H-benzimidazole (CAS No. 1049127-52-7) make it an attractive candidate for virtual screening against large databases of biological targets. This approach has already been successfully employed to identify promising leads for various therapeutic areas. By leveraging these computational tools, researchers can rapidly assess the potential of this compound and its derivatives before moving into more resource-intensive experimental validations.

The pharmacological profile of benzimidazole derivatives is well-documented in literature. For example, certain benzimidazoles have been investigated for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. While 2-Chloro-4,5,6,7-tetrahydro-1H-benzimidazole (CAS No. 1049127-52-7) has not yet been extensively studied in clinical settings, its structural similarity to known bioactive compounds suggests that it may exhibit comparable or even enhanced biological activities. Further research is warranted to elucidate its mechanism of action and therapeutic potential.

In conclusion,2-Chloro-4,5,6,7-tetrahydro-1H-benzimidazole (CAS No. 1049127-52-7) represents a promising compound with significant synthetic and pharmacological implications. Its unique structural features and potential for further derivatization make it an attractive candidate for drug discovery efforts. As research in medicinal chemistry continues to evolve，this compound is poised to play a role in the development of novel therapeutic agents that address unmet medical needs.